3-(4-Pyridinylmethoxy)benzonitrile
Description
3-(4-Pyridinylmethoxy)benzonitrile is a benzonitrile derivative featuring a pyridine ring linked via a methoxy group (-OCH2-) at the para position. This compound substitutes the pyridinylmethoxy group with a pyridinyloxy group (direct oxygen linkage instead of -OCH2-), resulting in the molecular formula C12H8N2O, molecular weight 196.2 g/mol, and a purity of ≥95% . It is categorized as a research chemical, with applications in laboratory studies, though its exact biological or industrial roles remain unspecified in the evidence.
Properties
Molecular Formula |
C13H10N2O |
|---|---|
Molecular Weight |
210.23 g/mol |
IUPAC Name |
3-(pyridin-4-ylmethoxy)benzonitrile |
InChI |
InChI=1S/C13H10N2O/c14-9-12-2-1-3-13(8-12)16-10-11-4-6-15-7-5-11/h1-8H,10H2 |
InChI Key |
VVHPOKYSCBEXPI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=CC=NC=C2)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
The table below compares key physicochemical parameters and structural features of 3-(Pyridin-4-yloxy)benzonitrile with other benzonitrile derivatives from the evidence:
*5FB: 4-(4-{[(5R)-2,4-dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile.
Key Observations:
Substituent Effects on Molecular Weight: The pyridinyloxy group in 3-(Pyridin-4-yloxy)benzonitrile increases its molecular weight (196.2 g/mol) compared to simpler derivatives like 3-Methoxy-4-nitrobenzonitrile (178.15 g/mol) . Bulky substituents, such as the thiazolidinone ring in 5FB, further elevate molecular weight (479.43 g/mol) .
Functional Group Influence on Melting Points :
- Nitro and methoxy groups in 3-Methoxy-4-nitrobenzonitrile contribute to a higher melting point (125–126°C) compared to the pyridinyloxy analog (data unavailable) .
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